Cas no 1805149-56-7 (4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1805149-56-7
• MF: C₉H₄ClF₈NO
• MW: 329.574389457703
• CID: 4844265
• Update Time: 2025-05-19

4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF8NO/c10-2-3-1-4(8(13,14)15)19-7(5(3)6(11)12)20-9(16,17)18/h1,6H,2H2
• InChI Key： PPQFPSXTPFOPBC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)N=C(C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Introduction to 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1805149-56-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, identified by the CAS number 1805149-56-7, is a sophisticated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. The compound’s molecular framework, characterized by multiple fluorinated substituents and a chloromethyl group, imparts distinct electronic and steric properties that make it a valuable scaffold for the development of novel bioactive molecules.

The presence of three fluorine atoms in different positions—specifically at the 3-(difluoromethyl), 2-(trifluoromethoxy), and 6-(trifluoromethyl) positions—contributes to the compound’s lipophilicity and metabolic stability, which are critical factors in drug design. Fluoro substitution is a well-documented strategy in medicinal chemistry to enhance binding affinity, improve pharmacokinetic profiles, and modulate metabolic degradation pathways. This compound exemplifies how strategic fluorination can be leveraged to optimize drug-like properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of such fluorinated pyridines as lead compounds for various therapeutic targets. The chloromethyl group at the 4-position serves as a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored biological activities. This reactivity has been exploited in the development of inhibitors targeting enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are pivotal enzymes in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The electron-withdrawing nature of the multiple fluorine substituents enhances the electrophilicity of the chloromethyl group, facilitating its coupling with nucleophilic residues on target proteins. This has led to interest in exploring its efficacy as a component in structure-based drug design campaigns.

Moreover, the compound’s structural motif aligns with emerging trends in fragment-based drug discovery. Small molecules like this one can serve as building blocks for larger, more complex drugs with improved solubility and reduced toxicity. The integration of machine learning algorithms has further accelerated the process by predicting optimal modifications to enhance binding affinity and selectivity. Studies have demonstrated that derivatives of this scaffold exhibit promising activity against Bruton’s tyrosine kinase (BTK), a key enzyme in B-cell signaling whose inhibition has therapeutic value in autoimmune disorders.

The role of fluorine atoms in modulating pharmacokinetic properties cannot be overstated. The difluoromethyl, trifluoromethoxy, and trifluoromethyl groups collectively contribute to an extended halogen bond network with biological targets, which can significantly improve drug-receptor interactions. This phenomenon has been observed in other fluorinated heterocycles, reinforcing the rationale for investigating compounds like 4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1805149-56-7). Such modifications often result in increased bioavailability and reduced susceptibility to metabolic degradation.

In vitro studies have highlighted the compound’s potential as an anti-inflammatory agent by inhibiting cyclooxygenase-2 (COX-2) activity. The electron-deficient pyridine core interacts favorably with heme groups in enzymes like COX-2, leading to potent inhibition of prostaglandin synthesis—a key pathway in inflammatory responses. The combination of fluorinated substituents enhances this interaction while minimizing off-target effects, making it an attractive candidate for further development.

Recent publications have also explored its utility as a precursor for radiolabeled probes used in positron emission tomography (PET) imaging. The incorporation of fluorine-18 or carbon-11 into derivatives of this scaffold allows researchers to visualize biological processes non-invasively. Such applications are particularly valuable in oncology, where early detection and accurate staging are critical for effective treatment strategies.

The synthetic accessibility of this compound further underscores its appeal as a research tool and potential drug candidate. Advances in transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of its core structure, enabling rapid access to libraries of analogs for high-throughput screening. This scalability is essential for translating laboratory discoveries into clinical applications.

Future directions may involve exploring its role as a chiral building block or investigating its interactions with bacterial enzymes implicated in antibiotic resistance. The growing crisis of antibiotic resistance necessitates innovative approaches to combat pathogenic infections, and compounds with novel scaffolds like this one offer hope for discovering next-generation antibiotics.

In conclusion,4-(Chloromethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1805149-56-7) represents a promising entry point into several therapeutic areas due to its unique structural features and functional versatility. Its incorporation into drug discovery pipelines aligns with current trends toward rational design and targeted therapy, making it a compound worthy of continued investigation.